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Compound of Interest

Compound Name: Deoxycorticosterone-d8

Cat. No.: B588441 Get Quote

Deoxycorticosterone-d8: A Technical Guide for
Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Deoxycorticosterone-d8, a deuterated

analog of the endogenous steroid hormone Deoxycorticosterone (DOC). It is intended for

researchers, scientists, and professionals in drug development who utilize stable isotope-

labeled compounds in their studies. This document covers the fundamental properties of

Deoxycorticosterone-d8, its primary applications, detailed experimental protocols for its use

as an internal standard in mass spectrometry-based assays, and the relevant biological

pathways of its non-deuterated counterpart.

Core Compound Information
Deoxycorticosterone-d8 is a synthetic, stable isotope-labeled version of Deoxycorticosterone.

The incorporation of eight deuterium atoms increases its molecular weight, allowing it to be

distinguished from the endogenous analyte in mass spectrometric analyses. This property

makes it an ideal internal standard for the accurate quantification of Deoxycorticosterone in

various biological matrices.
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The molecular structure of Deoxycorticosterone-d8 is identical to that of Deoxycorticosterone,

with the exception of eight hydrogen atoms being replaced by deuterium.

Table 1: Physicochemical Properties of Deoxycorticosterone-d8

Property Value Reference

CAS Number 55487-63-3

Molecular Formula C₂₁H₂₂D₈O₃

Molecular Weight 338.51 g/mol [1]

Appearance White to off-white solid [1]

Primary Application
Internal standard for LC-MS

quantification
[2]

Biological Significance of Deoxycorticosterone
Deoxycorticosterone (DOC) is a steroid hormone produced by the adrenal gland. It serves as a

precursor to aldosterone, a potent mineralocorticoid, and also possesses inherent

mineralocorticoid activity.[3] DOC plays a crucial role in regulating electrolyte and water

balance by acting on the mineralocorticoid receptor (MR).[4][5]

Mineralocorticoid Receptor Signaling Pathway
Deoxycorticosterone exerts its physiological effects by binding to and activating the

mineralocorticoid receptor, a member of the nuclear receptor superfamily.[4][5] Upon ligand

binding, the receptor translocates to the nucleus, where it modulates the transcription of target

genes.
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Figure 1: Simplified diagram of the Mineralocorticoid Receptor (MR) signaling pathway

activated by Deoxycorticosterone (DOC).
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The primary application of Deoxycorticosterone-d8 is as an internal standard (IS) in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of

endogenous Deoxycorticosterone.[2] The use of a stable isotope-labeled internal standard is

the gold standard for correcting for variability during sample preparation and analysis, thereby

ensuring high accuracy and precision.

Experimental Workflow for Steroid Quantification
The general workflow for the quantification of steroids from biological samples using an internal

standard like Deoxycorticosterone-d8 involves several key steps from sample preparation to

data analysis.
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General Workflow for Steroid Quantification using an Internal Standard

Biological Sample
(e.g., Serum, Plasma)

Spike with
Deoxycorticosterone-d8 (IS)

Sample Extraction
(LLE, SPE, or PP)

Evaporation & Reconstitution

LC-MS/MS Analysis

Data Processing
(Peak Integration)

Quantification
(Analyte/IS Ratio vs. Cal-curve)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b588441?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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